ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-[[2-(4-methylphenyl)acetyl]amino]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C16H18N2O3S/c1-4-21-15(20)14-11(3)17-16(22-14)18-13(19)9-12-7-5-10(2)6-8-12/h5-8H,4,9H2,1-3H3,(H,17,18,19)
• InChI Key: CREQCJDLQBIMNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)CC2=CC=C(C=C2)C)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

Ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate, also known as EMT, is a synthetic compound that has been widely studied for its potential therapeutic applications. EMT belongs to the family of thiazole derivatives, which have been shown to possess a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Mechanism of Action

The exact mechanism of action of ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate is not fully understood, but studies have suggested that it may act through multiple pathways. ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. Additionally, ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate has been shown to induce apoptosis, or programmed cell death, in cancer cells. It is also thought that ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate may inhibit the activity of certain signaling pathways involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate has been shown to exert a range of biochemical and physiological effects. In vitro studies have shown that ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate inhibits the growth and proliferation of cancer cells, induces apoptosis, and inhibits the activity of COX-2. Additionally, ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate has been shown to possess antibacterial activity against both Gram-positive and Gram-negative bacteria. In vivo studies have shown that ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate exhibits anti-inflammatory activity and can reduce the severity of inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate in lab experiments is its broad range of biological activities, which make it a potentially useful compound for studying various diseases and conditions. Additionally, ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate is relatively easy to synthesize and can be obtained in high yields. However, one limitation of using ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate. One area of interest is the development of ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate-based therapies for cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate and its potential interactions with other drugs. Finally, there is a need for more studies on the pharmacokinetics and toxicity of ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate in order to determine its safety and potential for clinical use.

Scientific Research Applications

Ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate exhibits anti-inflammatory, antimicrobial, and anticancer properties. In particular, ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, ethyl 4-methyl-2-{[(4-methylphenyl)acetyl]amino}-1,3-thiazole-5-carboxylate has been shown to possess antibacterial activity against both Gram-positive and Gram-negative bacteria.